Cas no 2308469-37-4 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid
• CAS No: 2308469-37-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6241925
• PubChem ID: 165559432
• Update Time: 2025-10-29

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid
• 2308469-37-4
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]heptanoic acid
• EN300-1475734

• Inchi： 1S/C27H30N2O5/c1-3-5-11-18(16-25(30)31)28-26(32)24(10-4-2)29-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h2,6-9,12-15,18,23-24H,3,5,10-11,16-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24?/m1/s1
• InChI Key： UDLPADXECAMZIY-QFADGXAASA-N
• SMILES： O(C(NC(CC#C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic Acid (CAS No. 2308469-37-4)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid (CAS No. 2308469-37-4) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Pentynoic Acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the pentynoic acid moiety, make it an invaluable tool in the development of novel therapeutics and diagnostic agents.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This protecting group ensures that the amino functionality remains inactive during the synthesis process, preventing unwanted side reactions. Once the desired peptide sequence is assembled, the Fmoc group can be efficiently removed using a mild base, such as piperidine, without affecting other functionalities in the molecule.

The pentynoic acid moiety, on the other hand, introduces a triple bond into the molecule, which can participate in various chemical reactions, such as click chemistry. Click chemistry, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), has become a cornerstone in bioconjugation and drug delivery systems. The presence of this reactive site allows for the precise attachment of functional groups or biomolecules, enhancing the compound's utility in both research and therapeutic applications.

Recent studies have highlighted the potential of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid in the development of targeted drug delivery systems. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound can be conjugated to specific peptides or antibodies to create prodrugs that are selectively activated at disease sites. This approach not only improves drug efficacy but also reduces systemic toxicity, making it an attractive strategy for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug delivery, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid has shown promise in imaging and diagnostic applications. The ability to functionalize this compound with fluorescent or radiolabeled moieties allows for real-time monitoring of biological processes and disease progression. For example, a research team at Harvard University utilized this compound to develop a fluorescent probe for detecting early-stage Alzheimer's disease biomarkers. The probe was able to selectively bind to amyloid-beta plaques and emit a detectable signal, providing valuable insights into disease mechanisms.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid involves several well-established chemical reactions. The starting material is typically a commercially available amino acid derivative, which undergoes protection with Fmoc chloride followed by introduction of the pentynoic acid moiety through a series of coupling reactions. The final product is purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

Despite its complex structure, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid is relatively stable under standard laboratory conditions. However, care must be taken to avoid exposure to strong acids or bases that could lead to deprotection or degradation of the molecule. Proper storage conditions, such as maintaining a dry environment and protecting from light, are essential to ensure long-term stability.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-y namidoheptanoic acid (CAS No. 2308469-37-4) is a versatile and powerful tool in modern chemical biology and medicinal chemistry. Its unique combination of functional groups makes it suitable for a wide range of applications, from drug delivery and imaging to fundamental research into biological processes. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further cementing its importance in the scientific community.